(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 6-chloropyridine-3-carboxylate

• IUPAC Name: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C13H10ClNO4S2/c14-11-2-1-8(7-15-11)12(16)19-10-4-6-21(17,18)13-9(10)3-5-20-13/h1-3,5,7,10H,4,6H2
• InChI Key: CJEHMINDRCRATP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1OC(=O)C3=CN=C(C=C3)Cl)C=CS2
• Molecular Formula: C13H10ClNO4S2
• Molecular Weight: 343.8 g/mol

Description

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 6-chloropyridine-3-carboxylate is a useful research compound. Its molecular formula is C13H10ClNO4S2 and its molecular weight is 343.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis Methods: A study details a straightforward synthesis of methyl 5-(arylamino)-4-oxothieno[2,3-b]thiopyran-6-carboxylates, showcasing a method via direct reaction of deprotonated methyl 3-(2,5-dichlorothien-3-yl)-3-oxopropanoate with aryl isothiocyanates, potentially highlighting the chemical versatility and reactivity of the compound in creating various derivatives (El-Agha et al., 2018).
• Novel Compound Synthesis: Another research avenue has been the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, which involves preparation from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, further demonstrating the compound's utility as a precursor in synthesizing complex heterocyclic structures with potential biological activity (Bakhite et al., 2005).

Biomedical Research Implications

• Antioxidant Activity Research: Research into 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, including compounds with structures related to the query compound, identified potent antioxidants. This suggests avenues for exploring the antioxidant capacity of similar thieno[2,3-b]thiopyran derivatives, potentially contributing to the development of novel antioxidant agents (Tumosienė et al., 2019).
• Anticancer and Antimicrobial Agents: Another research domain includes the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines with potential anticancer activity, showcasing the therapeutic potential of related heterocyclic compounds. This highlights a promising area for the application of thieno[2,3-b]thiopyran derivatives in developing new anticancer and antimicrobial agents (Temple et al., 1983).